N-Methyl-L-phenylalanine tert-butyl ester

• IUPAC Name: tert-butyl (2S)-2-(methylamino)-3-phenylpropanoate
• InChI: InChI=1S/C14H21NO2/c1-14(2,3)17-13(16)12(15-4)10-11-8-6-5-7-9-11/h5-9,12,15H,10H2,1-4H3/t12-/m0/s1
• InChI Key: UZKARLOPBFXQHH-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CC1=CC=CC=C1)NC
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CC1=CC=CC=C1)NC
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

“N-Methyl-L-phenylalanine tert-butyl ester” is a chemical compound with the CAS Number: 114525-94-9. It has a molecular weight of 235.33 and its IUPAC name is tert-butyl methyl-L-phenylalaninate. The compound is used as an intermediate in organic synthesis.

Synthesis Analysis

The synthesis of “this compound” can be achieved from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. This method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

Molecular Structure Analysis

The linear formula of “this compound” is C14H21NO2. The InChI code for this compound is 1S/C14H21NO2/c1-14(2,3)17-13(16)12(15-4)10-11-8-6-5-7-9-11/h5-9,12,15H,10H2,1-4H3/t12-/m0/s1.

Physical And Chemical Properties Analysis

“this compound” is soluble in methanol. It is hygroscopic, meaning it absorbs moisture from the air.

Scientific Research Applications

Stereocontrolled Synthesis

N-Methyl-L-phenylalanine tert-butyl ester is used in the stereocontrolled synthesis of β-hydroxy-α-amino acids. The process involves side-chain bromination followed by treatment with silver nitrate, resulting in enantiospecific and diastereoselective β-hydroxy-α-amino acids. The diastereoselectivity of this synthesis is influenced by the carboxyl protecting group, with tert-butyl esters showing greater stereoselectivity due to steric effects (Easton, 1994).

Synthesis of Isotopomers

The compound plays a role in the synthesis of isotopomers, such as N-(tert-butoxycarbonyl)-4-cyano-l-phenylalanine methyl ester and its isotopomers. These are used for expanding the utility of the nitrile symmetric stretch vibration of modified amino acids as a vibrational reporter of local environments. The choice of cyanation solvent in this process significantly impacts the level of isotopic enrichment (Bazewicz et al., 2011).

Synthesis of Peptide Bioconjugates

This compound is involved in the synthesis of peptide bioconjugates, such as ferrocenyl triazole amino acid and peptide derivatives. These compounds are characterized by spectroscopic and electrochemical studies, and are used for studying solution structures and electrochemical properties (Köster et al., 2008).

Application in Organometallic Chemistry

The compound is utilized in organometallic chemistry, specifically in the direct synthesis of Fmoc-protected amino acids using organozinc chemistry. This application is relevant for the synthesis of polymethoxylated phenylalanines and 4-oxoamino acids, which are suitable for use in automated solid-phase peptide synthesis (Deboves et al., 2001).

Future Directions

The future directions for “N-Methyl-L-phenylalanine tert-butyl ester” could involve further exploration of its synthesis methods and potential applications in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs.